Cas no 2092821-53-7 (1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid
• CAS No: 2092821-53-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD30749943
• CID: 5173974
• PubChem ID: 131452745
• Update Time: 2025-05-24

1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-5-(2-methylbutan-2-yl)pyrrole-3-carboxylic acid
• 1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid

• MDL： MFCD30749943
• Inchi： 1S/C12H19NO2/c1-6-12(3,4)10-7-9(11(14)15)8(2)13(10)5/h7H,6H2,1-5H3,(H,14,15)
• InChI Key： APPNIVQNYJPHSC-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)(C)CC)=CC(C(O)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid

Introduction to 1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid (CAS No. 2092821-53-7)

1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2092821-53-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole carboxylic acid class, a structural motif known for its broad biological activity and utility in drug development. The unique substitution pattern of this molecule, featuring dimethyl and (2-methylbutan-2-yl) groups, contributes to its distinct chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The molecular structure of 1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid consists of a pyrrole ring substituted at the 1-position with two methyl groups and at the 5-position with a bulky (2-methylbutan-2-yl) side chain. This arrangement imparts steric hindrance and electronic effects that can influence its interactions with biological targets. The carboxylic acid functional group at the 3-position further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in pyrrole derivatives due to their demonstrated efficacy as pharmacological agents. Pyrroles are integral components of several natural products and pharmaceuticals, including antifungals, antivirals, and anticancer drugs. The specific substitution pattern of 1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid may confer unique bioactivities, such as inhibitory effects on certain enzymes or receptors implicated in diseases like cancer or inflammation.

One of the most compelling aspects of this compound is its potential as a building block in medicinal chemistry. The presence of both alkyl and aryl-like characteristics allows for diverse functionalization strategies, enabling chemists to modify its structure for improved pharmacokinetics or enhanced target specificity. Researchers have been exploring the use of such pyrrole derivatives in fragment-based drug design, where small molecules are screened for initial binding interactions with biological targets before being optimized into lead compounds.

Recent studies have highlighted the role of pyrrole carboxylic acids in modulating enzyme activity. For instance, derivatives of this class have shown promise in inhibiting proteases involved in inflammatory pathways. The bulky side chain in 1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid may provide steric interactions that are crucial for binding to specific pockets on enzyme surfaces, thereby enhancing inhibitory potency. This has spurred investigations into its potential as an anti-inflammatory agent or a component in combination therapies.

The synthesis of 1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid presents an interesting challenge due to the complexity of its substitution pattern. Advanced synthetic methodologies, such as cross-coupling reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. The development of scalable synthetic routes is essential for its practical application in pharmaceutical research and industrial processes.

From a computational chemistry perspective, virtual screening techniques have been utilized to predict the binding affinity of this compound to various biological targets. Molecular docking studies suggest that it may interact with proteins involved in metabolic pathways or signal transduction cascades. These predictions provide a rational basis for experimental validation and guide further optimization efforts.

The pharmacological profile of 1,2-dimethyl-5-(2-methylbutan-2-yl)-1H-pyrrole-3-carboxylic acid is still under active investigation. Preliminary experiments have indicated potential effects on cellular processes relevant to disease progression. However, comprehensive toxicological assessments are necessary to ensure its safety before moving into clinical trials. Collaborative efforts between synthetic chemists and biologists are crucial to unraveling its full therapeutic potential.

In conclusion,1,2-dimethyl-5-(2-methylbutan-2-ylyl)-1H-pyrrole-3-carboxylic acid (CAS No. 2092821 -53 -7) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential bioactivities make it an attractive scaffold for developing novel therapeutic agents. As research progresses, this compound is likely to play a significant role in addressing unmet medical needs across various therapeutic areas.